Cas no 874499-18-0 (6-methylquinoline-2,3-dicarboxylic acid)
874499-18-0 structure
Product Name:6-methylquinoline-2,3-dicarboxylic acid
CAS No:874499-18-0
MF:C12H9NO4
MW:231.204163312912
CID:867568
PubChem ID:17040008
Update Time:2025-04-19
6-methylquinoline-2,3-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-methylquinoline-2,3-dicarboxylic acid
- MFCD09787838
- FT-0736077
- AB52354
- 874499-18-0
- DTXSID60589149
- DB-076960
-
- Inchi: 1S/C12H9NO4/c1-6-2-3-9-7(4-6)5-8(11(14)15)10(13-9)12(16)17/h2-5H,1H3,(H,14,15)(H,16,17)
- InChI Key: BODWUZRENXUAST-UHFFFAOYSA-N
- SMILES: OC(C1=C(C(=O)O)N=C2C=CC(C)=CC2=C1)=O
Computed Properties
- Exact Mass: 231.05300
- Monoisotopic Mass: 231.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 87.5Ų
Experimental Properties
- Density: 1.462
- Boiling Point: 433.6°C at 760 mmHg
- Flash Point: 216.1°C
- Refractive Index: 1.696
- PSA: 87.49000
- LogP: 1.93960
6-methylquinoline-2,3-dicarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-291404-500 mg |
6-Methylquinoline-2,3-dicarboxylic acid, |
874499-18-0 | 500MG |
¥1,429.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-291404A-1 g |
6-Methylquinoline-2,3-dicarboxylic acid, |
874499-18-0 | 1g |
¥2,407.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-291404-500mg |
6-Methylquinoline-2,3-dicarboxylic acid, |
874499-18-0 | 500mg |
¥1429.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-291404A-1g |
6-Methylquinoline-2,3-dicarboxylic acid, |
874499-18-0 | 1g |
¥2407.00 | 2023-09-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1945395-500mg |
6-Methylquinoline-2,3-dicarboxylic acid |
874499-18-0 | 98% | 500mg |
¥1990.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1945395-1g |
6-Methylquinoline-2,3-dicarboxylic acid |
874499-18-0 | 98% | 1g |
¥4188.00 | 2024-04-27 |
6-methylquinoline-2,3-dicarboxylic acid Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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